3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid

• IUPAC Name: 3-methyl-1-prop-2-enoylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C10H15NO3/c1-3-8(12)11-6-4-5-10(2,7-11)9(13)14/h3H,1,4-7H2,2H3,(H,13,14)
• InChI Key: SRAPXJAKYINKGF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C=C)C(=O)O
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol

Description

3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid, also known as MPPC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MPPC is a piperidine derivative and is structurally similar to the neurotransmitter acetylcholine.

Mechanism of Action

3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid acts as an agonist for the α4β2 nicotinic acetylcholine receptor subtype. When this compound binds to this receptor, it activates a signaling pathway that leads to the release of dopamine in the brain. This mechanism of action is similar to that of nicotine, which also acts as an agonist for the α4β2 receptor.
Biochemical and Physiological Effects
This compound has been shown to enhance the release of dopamine in the brain. This effect is thought to be responsible for its potential applications in neuroscience research. Dopamine is a neurotransmitter involved in reward and motivation, and its release is associated with feelings of pleasure and satisfaction. This compound may also have other biochemical and physiological effects that are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid in lab experiments is its selectivity for the α4β2 nicotinic acetylcholine receptor subtype. This selectivity allows researchers to study the specific effects of activating this receptor subtype without interfering with other receptor subtypes. However, one limitation of using this compound is its potential toxicity. This compound has been shown to be toxic to cells in vitro at high concentrations, and its long-term effects on the brain and other organs are not yet known.

Future Directions

There are several future directions for research on 3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid. One area of interest is its potential applications in the treatment of addiction. This compound has been shown to activate the same signaling pathway as nicotine, which is a highly addictive substance. Researchers are exploring whether this compound could be used to reduce cravings for nicotine and other addictive substances.
Another area of interest is this compound's potential applications in the treatment of neurological disorders. This compound has been shown to enhance the release of dopamine in the brain, which is a neurotransmitter that is deficient in Parkinson's disease. Researchers are exploring whether this compound could be used to alleviate the symptoms of Parkinson's disease and other neurological disorders.
Conclusion
In conclusion, this compound is a piperidine derivative that has potential applications in scientific research. Its selectivity for the α4β2 nicotinic acetylcholine receptor subtype makes it a valuable tool for studying the specific effects of activating this receptor subtype. However, its potential toxicity and long-term effects on the brain and other organs are not yet fully understood. Further research is needed to explore its potential applications in the treatment of addiction and neurological disorders.

Synthesis Methods

The synthesis of 3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid involves the reaction of 3-methyl-1-piperidinone with crotonic acid. The reaction is catalyzed by a strong acid, such as sulfuric acid, and yields this compound as the final product. The purity of the product can be improved through recrystallization.

Scientific Research Applications

3-Methyl-1-prop-2-enoylpiperidine-3-carboxylic acid has been studied for its potential applications in neuroscience research. It has been found to act as a selective agonist for the nicotinic acetylcholine receptor subtype α4β2. This receptor subtype is involved in various physiological processes, including learning, memory, and addiction. This compound has also been shown to enhance the release of dopamine in the brain, which is a neurotransmitter involved in reward and motivation.